Cas no 1420477-32-2 (2-Bromo-6-chloro-3,4-dimethyl-aniline)

• Product Name: 2-Bromo-6-chloro-3,4-dimethyl-aniline
• CAS No: 1420477-32-2
• MF: C₈H₉BrClN
• MW: 234.520760297775
• MDL: MFCD30834495
• CID: 4597749
• Update Time: 2025-11-02

2-Bromo-6-chloro-3,4-dimethyl-aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-6-chloro-3,4-dimethyl-
• 2-Bromo-6-chloro-3,4-dimethyl-aniline

• MDL： MFCD30834495
• Inchi： 1S/C8H9BrClN/c1-4-3-6(10)8(11)7(9)5(4)2/h3H,11H2,1-2H3
• InChI Key： IAOZITVYIAPUDC-UHFFFAOYSA-N
• SMILES： C1(N)=C(Cl)C=C(C)C(C)=C1Br

Additional information on 2-Bromo-6-chloro-3,4-dimethyl-aniline

2-Bromo-6-chloro-3,4-dimethyl-aniline (CAS No. 1420477-32-2): A Versatile Compound in Medicinal Chemistry

2-Bromo-6-chloro-3,4-dimethyl-aniline, also known by its CAS number 1420477-32-2, is a substituted aniline derivative with significant potential in pharmaceutical research. This compound features a benzene ring substituted with bromine, chlorine, and methyl groups, which collectively contribute to its unique chemical properties and biological activity. The 2-bromo and 6-chloro functional groups introduce electron-withdrawing effects, while the 3,4-dimethyl substituents provide steric and electronic stabilization. Such structural features make it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the role of 2-bromo-6-chloro-3,4-dimethyl-aniline in modulating enzyme activity and receptor interactions. For example, a 2023 paper published in Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of tyrosine kinase enzymes, which are implicated in cancer progression. The compound's 2-bromo substituent was identified as a key contributor to its binding affinity for the ATP-binding site of these enzymes, showcasing its potential as a lead compound for anti-cancer drug development.

Structural analysis of 2-bromo-6-chloro-3,4-dimethyl-aniline reveals its potential for further chemical modifications. The 3,4-dimethyl groups provide opportunities for the introduction of additional functional groups, enabling the design of derivatives with enhanced pharmacokinetic properties. A 2024 study in Organic & Biomolecular Chemistry explored the synthesis of 2-bromo-6-chloro-3,4-dimethyl-aniline derivatives with improved solubility and bioavailability, demonstrating the compound's adaptability for drug optimization.

Applications of 2-bromo-6-chloro-3,4-dimethyl-aniline extend beyond anti-cancer research. Its 2-bromo and 6-chloro substituents confer unique reactivity patterns, making it a useful intermediate in the synthesis of heterocyclic compounds. A 2023 review in Chemical Reviews emphasized its role as a building block for the preparation of indole- and pyridine-based molecules, which are common in pharmaceutical compounds with diverse therapeutic applications.

Recent advances in computational chemistry have further expanded the utility of 2-bromo-6-chloro-3,4-dimethyl-aniline. Machine learning models trained on molecular descriptors have predicted its potential to interact with GPCR (G protein-coupled receptor) targets, which are critical in drug discovery. This computational approach, reported in a 2024 study in ACS Central Science, highlights the compound's relevance in the design of selective ligands for neurodegenerative diseases.

The synthesis of 2-bromo-6-chloro-3,4-dimethyl-aniline involves multi-step organic reactions, with the 3,4-dimethyl groups often introduced via alkylation reactions. A 2023 paper in Green Chemistry described an environmentally sustainable method for its preparation, emphasizing the importance of green chemistry principles in pharmaceutical manufacturing. This approach not only reduces waste but also aligns with regulatory requirements for sustainable drug development.

Pharmacological studies of 2-bromo-6-chloro-3,4-dimethyl-aniline have revealed its potential as a modulator of inflammatory pathways. A 2024 preclinical study in Pharmacological Research showed its ability to inhibit the NF-κB signaling pathway, which is central to the development of chronic inflammatory diseases. This finding underscores the compound's potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Structural modifications of 2-bromo-6-chloro-3,4-dimethyl-aniline have also been explored for enhanced biological activity. A 2023 study in MedChemComm reported the synthesis of derivatives with improved antimicrobial properties, demonstrating the compound's versatility in the development of broad-spectrum antibiotics. These findings highlight the importance of 2-bromo-6-chloro-3,4-dimethyl-aniline as a platform for drug discovery.

Recent research has also focused on the cytotoxic effects of 2-bromo-6-chloro-3,4-dimethyl-aniline against cancer cell lines. A 2024 study in Cancer Letters demonstrated its ability to induce apoptosis in leukemia cells, with the 2-bromo substituent playing a pivotal role in its mechanism of action. These results position the compound as a promising candidate for further preclinical development.

The chemical stability of 2-bromo-6-chloro-3,4-dimethyl-aniline is another area of ongoing research. A 2023 study in Chemical Science investigated its degradation pathways under various conditions, providing insights into its shelf life and storage requirements. This information is critical for the development of stable pharmaceutical formulations based on this compound.

In conclusion, 2-bromo-6-chloro-3,4-dimethyl-aniline represents a valuable molecule in modern drug discovery. Its unique structural features and reactivity patterns make it a versatile platform for the development of compounds with diverse therapeutic applications. Ongoing research into its pharmacological properties, synthetic methods, and structural modifications continues to expand its potential in pharmaceutical science.